1-[3-(2,5-dimethylphenoxy)propyl]piperidine

• IUPAC Name: 1-[3-(2,5-dimethylphenoxy)propyl]piperidine
• InChI: InChI=1S/C16H25NO/c1-14-7-8-15(2)16(13-14)18-12-6-11-17-9-4-3-5-10-17/h7-8,13H,3-6,9-12H2,1-2H3
• InChI Key: XWNYGHYOWDJWBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCCCN2CCCCC2
• Molecular Formula: C16H25NO
• Molecular Weight: 247.38 g/mol

Description

1-[3-(2,5-dimethylphenoxy)propyl]piperidine is a synthetic compound that belongs to the class of piperidine derivatives. It is widely used in scientific research for its potential therapeutic properties. This compound has gained significant attention due to its unique chemical structure and potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 1-[3-(2,5-dimethylphenoxy)propyl]piperidine is not fully understood. However, it is believed to act on various neurotransmitter systems in the brain, including the dopamine and acetylcholine systems. This compound has also been shown to modulate the activity of ion channels, such as voltage-gated sodium channels and calcium channels.
Biochemical and Physiological Effects:
1-[3-(2,5-dimethylphenoxy)propyl]piperidine has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. This compound has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[3-(2,5-dimethylphenoxy)propyl]piperidine in lab experiments include its potential therapeutic properties and unique chemical structure. However, the limitations of using this compound include its potential toxic effects and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 1-[3-(2,5-dimethylphenoxy)propyl]piperidine. One potential direction is to investigate its potential use in the treatment of other neurological disorders, such as multiple sclerosis and Huntington's disease. Another direction is to study its potential use in combination with other compounds to enhance its therapeutic effects. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential toxic effects.
In conclusion, 1-[3-(2,5-dimethylphenoxy)propyl]piperidine is a synthetic compound with potential therapeutic properties. It has been extensively studied for its anti-inflammatory, analgesic, and anticonvulsant effects, as well as its potential use in the treatment of neurological disorders. While there are advantages to using this compound in lab experiments, further research is needed to fully understand its mechanism of action and potential toxic effects.

Synthesis Methods

The synthesis of 1-[3-(2,5-dimethylphenoxy)propyl]piperidine involves the reaction of 2,5-dimethylphenol with 3-chloropropylpiperidine in the presence of a base. The reaction results in the formation of the desired compound, which can be purified using various methods such as column chromatography, recrystallization, and distillation.

Scientific Research Applications

1-[3-(2,5-dimethylphenoxy)propyl]piperidine has been extensively studied for its potential therapeutic properties. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects. This compound has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy.